Cas no 248249-52-7 (2-(1,3-benzodioxol-5-yl)-1,3-thiazole)

• Product Name: 2-(1,3-benzodioxol-5-yl)-1,3-thiazole
• CAS No: 248249-52-7
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• CID: 1419030
• PubChem ID: 9815643
• Update Time: 2025-04-20

2-(1,3-benzodioxol-5-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzodioxol-5-yl)-1,3-thiazole
• PD163165
• SCHEMBL6609887
• Thiazole, 2-(1,3-benzodioxol-5-yl)-
• DTXSID40431172
• 248249-52-7

• Inchi： 1S/C10H7NO2S/c1-2-8-9(13-6-12-8)5-7(1)10-11-3-4-14-10/h1-5H,6H2
• InChI Key： VGRVWWKPZYSJTF-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 205.01981
• Monoisotopic Mass: 205.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 31.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles